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Compound of Interest

Compound Name: Ammonium dimolybdate

Cat. No.: B8098781

Get Quote

Introduction
Ammonium dimolybdate, with the chemical formula (NH₄)₂Mo₂O₇, is a white, water-soluble

inorganic compound.[1] It serves as a crucial reagent in various laboratory applications,

including the colorimetric analysis of phosphates and arsenates, the preparation of catalysts,

and as a raw material for producing high-purity molybdenum compounds.[2] Accurate and safe

preparation of its solutions is paramount for reliable experimental outcomes. This document

provides detailed protocols for preparing aqueous and acidic solutions of ammonium
dimolybdate for research and development purposes.

Quantitative Data Summary
For consistent and reproducible results, understanding the physicochemical properties of

ammonium dimolybdate is essential.

Table 1: Physicochemical Properties of Ammonium
Dimolybdate
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Property Value Citations

Chemical Formula (NH₄)₂Mo₂O₇ [1][3]

Molar Mass 339.88 g/mol [4]

Appearance White crystalline powder [1][3]

Solubility in Water 43 g / 100 mL at 25°C [3]

228 g / L at 20°C [4]

Density 2.276 g/cm³ [2]

pH of 5% Solution 5.0 - 5.5 [5][6]

Decomposition Temp.
Begins at 150°C (evolves

ammonia)
[4]

Table 2: Safety and Handling Precautions
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Precaution Category Guideline Citations

Engineering Controls

Use in a well-ventilated area or

under a chemical fume hood to

minimize dust inhalation.[5]

Personal Protective Equipment

(PPE)

Wear safety glasses with side

shields or goggles, chemical-

resistant gloves, and a lab

coat.[4][7]

Handling

Avoid generating dust.[5]

Wash hands thoroughly after

handling.[4] Avoid contact with

skin and eyes.[8] Do not eat,

drink, or smoke in the work

area.[5]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container.[4][8][9] Keep

away from incompatible

materials such as strong acids

and oxidizers.[10][11]

Spill & Disposal

For spills, sweep up dry

material, avoiding dust

creation, and place in a

suitable container for disposal.

[9] Dispose of waste according

to local, state, and federal

regulations.[4][7]

Experimental Protocols
Protocol 1: Preparation of a Standard Aqueous Solution
(e.g., 10% w/v)
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This protocol describes the preparation of a general-purpose ammonium dimolybdate
solution.

Materials and Equipment:

Ammonium dimolybdate ((NH₄)₂Mo₂O₇) powder

High-purity deionized or distilled water

Glass beaker of appropriate size

Volumetric flask

Magnetic stirrer and stir bar

Weighing paper or boat

Spatula

Analytical balance

Personal Protective Equipment (PPE)

Procedure:

Calculation: Determine the mass of ammonium dimolybdate required. For example, to

prepare 250 mL of a 10% (w/v) solution: Mass (g) = Volume (mL) × (Percentage / 100) = 250

mL × (10 g / 100 mL) = 25 g

Weighing: In a chemical fume hood or well-ventilated area, accurately weigh the calculated

mass (25 g) of ammonium dimolybdate powder using an analytical balance.

Dissolution:

Add approximately 200 mL of deionized water to a beaker equipped with a magnetic stir

bar.

Place the beaker on a magnetic stirrer and begin stirring at a moderate speed.
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Slowly add the weighed ammonium dimolybdate powder to the vortex of the stirring

water.

Continue stirring until the solid is completely dissolved. Ammonium dimolybdate is

soluble in water, but the process may take some time.[1][2]

Final Volume Adjustment:

Carefully transfer the dissolved solution into a 250 mL volumetric flask.

Rinse the beaker with small portions of deionized water, adding the rinsings to the

volumetric flask to ensure a complete transfer.

Add deionized water to the flask until the bottom of the meniscus reaches the calibration

mark.

Homogenization and Storage:

Cap the volumetric flask and invert it 15-20 times to ensure the solution is homogeneous.

Transfer the final solution to a clearly labeled, tightly sealed storage bottle. Include the

chemical name, concentration, preparation date, and your initials.

Store in a cool, dry place as per the guidelines in Table 2.[4]

Protocol 2: Preparation of Acidic Ammonium Molybdate
Reagent
This reagent is commonly used for the qualitative and quantitative determination of

phosphates, arsenates, and silicates.[2][12] The acidic solution is often prepared fresh by

mixing two stock solutions.

Materials:

Ammonium dimolybdate powder

Concentrated Nitric Acid (HNO₃)
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Concentrated Ammonium Hydroxide (NH₄OH)

Deionized water

Appropriate glassware and PPE

Procedure:

Part A: Preparation of Stock Solution 1 (Ammonium Molybdate Base Solution)

Dissolve 100 g of ammonium dimolybdate in 400 mL of deionized water in a large beaker.

Carefully add 80 mL of concentrated ammonium hydroxide (15 M). Stir until the solution is

clear.

Filter the solution if any particulates are present.

Part B: Preparation of Stock Solution 2 (Dilute Nitric Acid)

In a separate large beaker, preferably in an ice bath within a fume hood, slowly and carefully

add 400 mL of concentrated nitric acid (16 M) to 600 mL of deionized water. Always add acid

to water.

Allow the solution to cool to room temperature.

Part C: Preparation of the Final Working Reagent

This step should be performed immediately before use, as the mixed reagent has limited

stability.[13]

In a clean beaker, place a required volume of Stock Solution 2 (Nitric Acid).

Slowly, and with vigorous stirring, add half that volume of Stock Solution 1 (Amolybdate

Base) to Stock Solution 2. For instance, slowly add 10 mL of Solution 1 to 20 mL of Solution

2.

The resulting acidic ammonium molybdate solution is now ready for use in analytical

procedures, such as phosphate detection, where it will form a yellow precipitate in the
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presence of phosphate ions.[12]

Workflow Visualization
The following diagram illustrates the logical workflow for the preparation of a standard aqueous

ammonium dimolybdate solution as described in Protocol 1.
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Click to download full resolution via product page

Caption: Workflow for preparing aqueous ammonium dimolybdate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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